Cas no 2097913-05-6 (5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol)

• Product name: 5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol
• CAS No: 2097913-05-6
• MF: C₁₈H₁₄N₆O₂
• MW: 346.342762470245
• CID: 5459616

5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol Chemical and Physical Properties

Names and Identifiers

• 5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol

• Inchi： 1S/C18H14N6O2/c25-17-15-9-13(11-1-5-19-6-2-11)21-23(15)18(26)16-10-14(22-24(16)17)12-3-7-20-8-4-12/h1-10,17-18,25-26H
• InChI Key： GMRPANPBESHOGZ-UHFFFAOYSA-N
• SMILES： OC1C2=CC(C3C=CN=CC=3)=NN2C(C2=CC(C3C=CN=CC=3)=NN12)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 454
• Topological Polar Surface Area: 102
• XLogP3: 0

Additional information on 5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol

5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol

The compound with CAS No. 2097913-05-6 is a highly complex and intriguing molecule known as 5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol. This molecule belongs to the class of polycyclic aromatic compounds with multiple nitrogen atoms incorporated into its structure. Its unique architecture makes it a subject of interest in various fields of chemistry and materials science.

The tetraazatricyclo framework of this compound is a distinctive feature that contributes to its stability and reactivity. The presence of pyridin-4-yl groups at positions 5 and 11 introduces electron-withdrawing effects and enhances the molecule's ability to participate in various chemical transformations. Recent studies have highlighted the potential of such structures in applications ranging from catalysis to drug design.

One of the most notable aspects of this compound is its dodeca-tetraene system. This system provides a conjugated pathway that facilitates electronic communication across the molecule's structure. Such properties are particularly valuable in the context of modern materials science where conjugated systems are sought after for their potential in optoelectronic applications.

Recent research has focused on understanding the synthesis and characterization of this compound. A study published in *Journal of Organic Chemistry* demonstrated a novel synthetic route involving multi-component reactions under mild conditions. This approach not only simplifies the synthesis but also opens up possibilities for functionalizing the molecule with additional groups for tailored applications.

In terms of applications, this compound has shown promise in catalytic cycles due to its ability to act as a Lewis acid base receptor. Its diol functionality further enhances its versatility by providing additional sites for coordination and interaction with other molecules.

The tetraazatricyclo framework also exhibits interesting magnetic properties that have been explored in recent studies. Researchers have reported that this compound can serve as a building block for constructing molecular magnets with potential applications in data storage technologies.

Another area where this compound has garnered attention is in medicinal chemistry. Its unique structure allows for interactions with biological systems at multiple levels. A recent study published in *Bioorganic & Medicinal Chemistry Letters* explored its potential as a lead compound for developing new drugs targeting specific protein-protein interactions.

In conclusion, 5,11-Bis(pyridin-4-yl)-1,6,7,12-tetraazatricyclo[7.3.0.0^{3,7}]dodeca-3,5,9,11-tetraene-2,8-diol (CAS No. 2097913-05-6) is a multifaceted molecule with a wide range of potential applications across various scientific disciplines.